Cas no 873063-62-8 (Furan, tetrahydro-3-iodo-, (3R)-)

• Product Name: Furan, tetrahydro-3-iodo-, (3R)-
• CAS No: 873063-62-8
• MF: C₄H₇IO
• MW: 198.002253770828
• MDL: MFCD17015957
• CID: 1874425
• PubChem ID: 51675149
• Update Time: 2025-08-05

Furan, tetrahydro-3-iodo-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Furan, tetrahydro-3-iodo-, (3R)-
• (R)-3-Iodotetrahydrofuran
• (3R)-3-iodotetrahydrofuran
• (R)-3-Iodo-tetrahydrofuran
• (3R)-Tetrahydro-3-iodofuran (ACI)
• (3R)-3-Iodooxolane
• DTXSID90680193
• SCHEMBL2596793
• AKOS024438848
• C4H7IO
• MFCD17015957
• DB-131186
• DS-7594
• CS-0055199
• BKIQORJIKOPRCG-SCSAIBSYSA-N
• YJB06362
• 873063-62-8

• MDL： MFCD17015957
• Inchi： 1S/C4H7IO/c5-4-1-2-6-3-4/h4H,1-3H2/t4-/m1/s1
• InChI Key： BKIQORJIKOPRCG-SCSAIBSYSA-N
• SMILES： I[C@H]1COCC1

Computed Properties

• Exact Mass: 197.95416g/mol
• Monoisotopic Mass: 197.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: 187.0±33.0°C at 760 mmHg

Furan, tetrahydro-3-iodo-, (3R)- Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on Furan, tetrahydro-3-iodo-, (3R)-

Introduction to Furan, tetrahydro-3-iodo-, (3R)- (CAS No. 873063-62-8)

Furan, tetrahydro-3-iodo-, (3R)- (CAS No. 873063-62-8) is a chiral iodinated tetrahydrofuran derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structural features and potential applications in the development of novel pharmaceuticals and chemical probes.

The (3R)- configuration of this compound imparts a high degree of stereochemical control, which is crucial for many biological processes and drug design. The presence of the iodine atom at the 3-position provides a versatile handle for further chemical modifications, making it a valuable intermediate in synthetic pathways.

Recent studies have highlighted the importance of chiral iodinated compounds in the synthesis of bioactive molecules. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of Furan, tetrahydro-3-iodo-, (3R)- as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that the chiral center and the iodine substituent played critical roles in enhancing the potency and selectivity of these compounds against viral targets.

In another study published in Organic Letters, scientists explored the catalytic asymmetric synthesis of Furan, tetrahydro-3-iodo-, (3R)-. They developed an efficient and scalable method using a chiral phosphoric acid catalyst, which yielded high enantiomeric excesses and excellent yields. This advancement has significant implications for the large-scale production of this compound for both research and industrial applications.

The biological activity of Furan, tetrahydro-3-iodo-, (3R)- has also been investigated in various contexts. A 2022 study in Bioorganic & Medicinal Chemistry Letters evaluated its potential as a scaffold for developing new anticancer agents. The researchers found that derivatives of this compound exhibited promising cytotoxic activity against several cancer cell lines, particularly those resistant to conventional therapies. The iodine substituent was found to enhance cellular uptake and target specificity, contributing to its therapeutic efficacy.

Beyond its direct biological applications, Furan, tetrahydro-3-iodo-, (3R)- has also been used as a building block in the synthesis of complex natural products. A notable example is its role in the total synthesis of a marine natural product with potent antifungal properties. The iodine atom facilitated key coupling reactions, enabling the construction of the complex molecular architecture with high stereoselectivity.

The versatility and synthetic utility of Furan, tetrahydro-3-iodo-, (3R)- have made it an essential tool in modern organic chemistry laboratories. Its unique combination of chirality and functional group reactivity offers numerous opportunities for innovation in drug discovery and chemical biology. As research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific inquiry.

In conclusion, Furan, tetrahydro-3-iodo-, (3R)- (CAS No. 873063-62-8) is a highly valuable compound with significant potential in various areas of chemistry and biology. Its chiral structure and iodine substituent make it an ideal candidate for developing novel pharmaceuticals and chemical probes. Ongoing research is expected to further expand its applications and solidify its importance in the scientific community.